Cas no 33746-94-0 (2-Buten-1-ol, 4-bromo-, acetate, (2E)-)

2-Buten-1-ol, 4-bromo-, acetate, (2E)- structure
33746-94-0 structure
2-Buten-1-ol, 4-bromo-, acetate, (2E)-
33746-94-0
C4H7OBr.C2H4O2
211.05374
1459968
71447159

2-Buten-1-ol, 4-bromo-, acetate, (2E)- Properties

Names and Identifiers

    • 2-Buten-1-ol, 4-bromo-, acetate, (2E)-
    • acetic acid,4-bromobut-2-en-1-ol
    • DTXSID80855494
    • 33746-94-0
    • Acetic acid--4-bromobut-2-en-1-ol (1/1)
    • BFPKHMRFBGDUNM-UHFFFAOYSA-N
    • InChI=1S/C4H7BrO.C2H4O2/c5-3-1-2-4-6;1-2(3)4/h1-2,6H,3-4H2;1H3,(H,3,4)
    • CC(=O)O.C(C=CCBr)O

Computed Properties

  • 209.98913
  • 2
  • 3
  • 2
  • 209.98916g/mol
  • 10
  • 73.8
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2
  • 57.5Ų

Experimental Properties

  • 57.53

2-Buten-1-ol, 4-bromo-, acetate, (2E)- Synthesis

Synthetic Circuit 1

136723-95-0 136723-95-0
106-99-0 106-99-0
64-19-7 64-19-7
33746-94-0 33746-94-0
64623-51-4 64623-51-4
18866-73-4 18866-73-4
10463-48-6 10463-48-6
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 2

33746-94-0 33746-94-0
1611-82-1 1611-82-1
106-99-0 106-99-0
33746-94-0 33746-94-0
64623-51-4 64623-51-4
18866-73-4 18866-73-4
10463-48-6 10463-48-6
821-06-7 821-06-7
Reaction Conditions
1.1 Solvents: Carbon tetrachloride
2.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

2-Buten-1-ol, 4-bromo-, acetate, (2E)- Raw materials

2-Buten-1-ol, 4-bromo-, acetate, (2E)- Preparation Products

2-Buten-1-ol, 4-bromo-, acetate, (2E)- Related Literature

33746-94-0 (2-Buten-1-ol, 4-bromo-, acetate, (2E)-) Related Products

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